2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)10-4-2-9(7-13(10)17)8-3-5-12(16)11(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: BDUGZEOMYPECHC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O)F
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID70691505
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261934-01-3

Description

2-Chloro-5-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% (hereafter referred to as 2CFMPA) is a synthetic compound that has been used in a variety of scientific and research applications. It is a white crystalline solid with a melting point of 132-134°C and is soluble in most organic solvents. 2CFMPA has been used in a variety of chemical syntheses, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

2CFMPA has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of other compounds, as well as in the synthesis of organic materials such as polymers. It has also been used as a catalyst in organic reactions. Additionally, it has been used in the synthesis of pharmaceuticals and other bioactive compounds.

Mechanism of Action

2CFMPA is believed to act as a proton donor in a variety of biochemical and physiological processes. It has been shown to act as a catalyst in the synthesis of organic materials, and is believed to play a role in the regulation of enzyme activity. Additionally, it is believed to act as a ligand in the binding of molecules to proteins.
Biochemical and Physiological Effects
2CFMPA has been studied for its biochemical and physiological effects. Studies have shown that it can act as an antioxidant, and can scavenge free radicals. Additionally, it has been shown to have anti-inflammatory and anti-bacterial properties. It has also been shown to inhibit the growth of cancer cells, and may have potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

2CFMPA has several advantages when used in laboratory experiments. It is highly soluble in most organic solvents, and has a relatively low melting point. Additionally, it is relatively inexpensive and is easily accessible. One limitation of 2CFMPA is that it is not suitable for use in the synthesis of certain compounds, such as those containing sulfur or nitrogen. Additionally, it is not recommended for use in reactions that require high temperatures.

Future Directions

The use of 2CFMPA in scientific research has seen a surge in recent years, and there are many potential future directions for its use. For example, it could be used in the synthesis of more complex compounds, such as peptides and proteins. Additionally, it could be used in the synthesis of compounds with potential therapeutic applications. Additionally, further research could be conducted to explore its potential as an anti-cancer agent. Finally, it could be used in the development of new catalysts for organic reactions.

Synthesis Methods

2CFMPA is synthesized using a multi-step reaction process that involves the use of a Grignard reagent. The Grignard reagent is reacted with a chloro-benzoic acid, which produces a benzoic acid derivative. This derivative is then reacted with a fluorinated phenol, which yields the desired product. The reaction process is highly efficient, with yields of up to 95%.